N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride

• CAS No.: 637-01-4
• Product Name: N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride
• Molecular Formula: C10H18Cl2N2
• Molecular Weight: 200.71 g/mol
• IUPAC Name: 1-N,1-N,4-N,4-N-tetramethylbenzene-1,4-diamine;hydrochloride
• Standard InChI: InChI=1S/C10H16N2.ClH/c1-11(2)9-5-7-10(8-6-9)12(3)4;/h5-8H,1-4H3;1H
• Standard InChIKey: FBHKTSXMTASXFJ-UHFFFAOYSA-N
• Isomeric SMILES: C[NH+](C)C1=CC=C(C=C1)[NH+](C)C.[Cl-].[Cl-]
• SMILES: CN(C)C1=CC=C(C=C1)N(C)C.Cl
• Canonical SMILES: C[NH+](C)C1=CC=C(C=C1)[NH+](C)C.[Cl-].[Cl-]
• Description: TMPD is an easily oxidizable compound that serves as a reducing co-substrate for heme peroxidases. TMPD undergoes one-electron oxidation by the heme peroxidase higher oxidation states (compounds I and II) producing a highly colored product that absorbs at 611 nm. Thus, the stoichiometry of oxidation is 2 moles of TMPD oxidized per mole of hydroperoxide reduced by the peroxidase. The extinction coefficient of the oxidized TMPD at 611 nm is 12,200. TMPD is also used for the detection of peroxidases on polyacrylamide gels.
• Synonyms: Blue, Wurster; Blue, Wurster's; Reagent, Wurster's; Tetramethylphenylenediamine; Wurster Blue; Wurster Reagent; Wurster's Blue; Wurster's Reagent; Wursters Blue; Wursters Reagent
• Reference: 1.Van der Ouderaa, F.J.,Buytenhek, M.,Nugteren, D.H., et al. Purification and characterisation of prostaglandin endoperoxide synthetase from sheep vesicular glands. Biochimica et Biophysica Acta 487, 315-331 (1977).
• PubChem Compound: 12474616
• Last Modified: Nov 11 2021